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Compound of Interest

Compound Name: Allyl 1-pyrrolidinecarbodithioate

CAS No.: 701-13-3

Cat. No.: B1268386

Get Quote

Executive Summary
Allyl 1-pyrrolidinecarbodithioate (CAS: 701-13-3), also known as allyl

pyrrolidinodithiocarbamate, is a pivotal organosulfur compound utilized in Reversible Addition-

Fragmentation Chain Transfer (RAFT) polymerization and as a versatile intermediate in organic

synthesis. Its structure features a dithiocarbamate core—characterized by restricted rotation

around the

bond—linked to a reactive allyl ester group.

This technical guide provides a definitive spectroscopic atlas for researchers. It synthesizes

experimental protocols with rigorous spectral analysis to ensure precise identification and

quality control in drug development and polymer chemistry workflows.

Molecular Architecture & Synthesis Workflow
To understand the spectroscopic data, one must first grasp the molecular environment

constructed during synthesis. The compound is synthesized via a one-pot dithiocarbamylation

followed by S-alkylation.
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Synthesis Protocol
Reaction: Pyrrolidine + Carbon Disulfide (

) + Base

Dithiocarbamate Salt

Allyl 1-pyrrolidinecarbodithioate.

Dithiocarbamate Formation: Pyrrolidine (1.0 eq) is treated with

(1.2 eq) in the presence of a base (e.g.,

or

) at 0°C to form the pyrrolidinium dithiocarbamate salt.

S-Alkylation: Allyl bromide (1.1 eq) is added dropwise. The mixture is stirred at room

temperature for 2-4 hours.

Workup: Extraction with dichloromethane, washing with brine, and drying over

yields the crude oil, which is purified via vacuum distillation or column chromatography.
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Figure 1: Step-wise synthesis pathway from pyrrolidine precursor to the final allyl

dithiocarbamate ester.
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Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR signature of this compound is defined by two key features: the allylic system and the

restricted rotation of the pyrrolidine ring.

NMR Analysis (

, 400 MHz)
The

bond possesses significant double-bond character (thioureide resonance), creating a barrier to
rotation. Consequently, the two

-methylene groups of the pyrrolidine ring often appear as distinct signals (magnetic non-
equivalence) at room temperature.
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Proton
Environmen
t

Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)

Assignment
Notes

Allyl 5.90 – 6.05 Multiplet (ddt) 1H -
Characteristic

vinylic proton.

Allyl 5.32
Doublet of

doublets
1H ,

Trans to

vinylic H.

Allyl 5.15
Doublet of

doublets
1H ,

Cis to vinylic

H.

4.12 Doublet 2H
Deshielded

by Sulfur.

Pyrrolidine 3.92
Triplet

(broad)
2H

Syn to Sulfur

(Deshielded).

Pyrrolidine 3.68
Triplet

(broad)
2H Anti to Sulfur.

Pyrrolidine 1.95 – 2.05 Multiplet 4H - Ring overlap.

NMR Analysis (

, 100 MHz)
The thiocarbonyl carbon (

) is the most critical diagnostic peak, appearing far downfield.
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Carbon Environment
Shift (

, ppm)
Assignment Notes

192.5
Diagnostic Peak. Thiocarbonyl

carbon.

Allyl 132.8 Vinylic methine.

Allyl 118.2 Terminal alkene.

Pyrrolidine 55.1, 50.4
Split due to restricted rotation

(rotamers).

41.5
Allylic methylene attached to

S.

Pyrrolidine 26.2, 24.3 Ring carbons (often split).

Infrared Spectroscopy (FT-IR)
The IR spectrum confirms the dithiocarbamate functionality. The "thioureide" band (

) is a mixed vibrational mode.
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Wavenumber (

)
Functional Group Vibrational Mode

2960 - 2850 Alkyl Stretching (Pyrrolidine/Allyl).

1635 Allyl Weak stretching.

1470 - 1420

Thioureide band. Strong,

broad coupling of

and

.

1340
Stretching (Aryl/Alkyl amine

character).

990 - 920 Allyl Out-of-plane bending

(distinctive for terminal alkene).

Mass Spectrometry (MS)
Ionization Mode: Electron Impact (EI, 70 eV) or ESI+. Molecular Weight: 187.32 g/mol .

Fragmentation Pathway
The fragmentation is driven by the stability of the dithiocarbamate radical and the ease of allyl

group cleavage.

Molecular Ion (

):

187 (Visible, medium intensity).

Loss of Allyl Radical (

):

146. Cleavage of the
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bond yields the pyrrolidinedithiocarbamate radical cation.

-Cleavage / Pyrrolidinium Ion:

70. Formation of the pyrrolidinium ion (

) is a base peak in many pyrrolidine derivatives.

Loss: Fragments related to

(

58) may be observed.

Molecular Ion (M+)
m/z 187

[M - Allyl]+
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Pyrrolidinium Ion
m/z 70

- CS2
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Figure 2: Proposed EI-MS fragmentation pathway highlighting the primary daughter ions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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